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Compound of Interest

Compound Name: Didocosanoin

Cat. No.: B1609635 Get Quote

Ensuring the safe and environmentally responsible disposal of laboratory chemicals is a critical

component of research operations. This document provides a comprehensive guide to the

proper disposal procedures for didocosanoin, tailored for researchers, scientists, and drug

development professionals. The following procedures are based on available safety data for

similar compounds and general best practices for laboratory chemical waste management.

Summary of Chemical Properties
Didocosanoin is a diacylglycerol containing two docosanoic acid (behenic acid) chains. While

a specific Safety Data Sheet (SDS) for didocosanoin is not readily available, data for closely

related compounds and its constituent fatty acid suggest a low hazard profile.
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Property Value

Chemical Name
Docosanoic acid, diester with 1,2,3-

propanetriol[1]

Synonyms Dibehenin[1]

CAS Number 99880-64-5[1]

Molecular Formula C₄₇H₉₂O₅[1]

Molecular Weight 737.2 g/mol [1]

Physical State Solid[1]

Solubility
DMF: 20 mg/ml, DMSO: 30 mg/ml, Ethanol:

0.25 mg/ml, PBS (pH 7.2): 0.7 mg/ml[1]

Storage Temperature -20°C[1]

Stability ≥ 4 years[1]

Hazard Classification

Not classified as hazardous according to the

Globally Harmonized System (GHS) for a similar

compound, Didocosahexaenoin.[2]

Experimental Protocols: Disposal Procedures
The proper disposal of didocosanoin should be conducted in accordance with all local, state,

and federal regulations. The following steps provide a general guideline for its disposal.

Step 1: Personal Protective Equipment (PPE)

Before handling didocosanoin for disposal, ensure appropriate personal protective equipment

is worn. This includes:

Standard laboratory coat

Safety glasses or goggles

Chemically resistant gloves (e.g., nitrile)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.caymanchem.com/product/26963/didocosanoin
https://www.caymanchem.com/product/26963/didocosanoin
https://www.caymanchem.com/product/26963/didocosanoin
https://www.caymanchem.com/product/26963/didocosanoin
https://www.caymanchem.com/product/26963/didocosanoin
https://www.caymanchem.com/product/26963/didocosanoin
https://www.caymanchem.com/product/26963/didocosanoin
https://www.caymanchem.com/product/26963/didocosanoin
https://www.caymanchem.com/product/26963/didocosanoin
https://cdn.caymanchem.com/cdn/msds/27003m.pdf
https://www.benchchem.com/product/b1609635?utm_src=pdf-body
https://www.benchchem.com/product/b1609635?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 2: Waste Identification and Segregation

Uncontaminated Didocosanoin: If the didocosanoin is in its pure form and has not been

mixed with other hazardous chemicals, it can likely be disposed of as non-hazardous solid

waste.

Contaminated Didocosanoin: If the didocosanoin has been used in experiments and is

mixed with solvents or other hazardous materials, it must be treated as hazardous waste.

The waste mixture should be segregated based on the hazard class of the contaminants.

Step 3: Containerization

Place the didocosanoin waste into a clearly labeled, sealed container.

The label should include:

The name "Didocosanoin"

The concentration (if in solution)

Any known contaminants

The date of accumulation

The appropriate hazard warnings (if contaminated)

Step 4: Storage

Store the waste container in a designated and well-ventilated waste accumulation area.

Ensure the storage area is away from incompatible materials.

Step 5: Disposal

Non-Hazardous: For pure, uncontaminated didocosanoin, consult your institution's

environmental health and safety (EHS) office for guidance on disposal as non-hazardous

solid waste.
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Hazardous: For contaminated didocosanoin, arrange for pickup and disposal by a licensed

hazardous waste disposal company. Provide the waste manifest with a complete and

accurate description of the waste.

Logical Workflow for Didocosanoin Disposal
The following diagram illustrates the decision-making process for the proper disposal of

didocosanoin.
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Start: Didocosanoin for Disposal

Assess Contamination Status
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Treat as Non-Hazardous Waste
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Label as 'Non-Hazardous:
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waste stream (consult EHS)
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End End
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Didocosanoin Disposal Decision Workflow
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Disclaimer: This information is intended as a general guide. Always consult your institution's

specific safety and disposal protocols and the relevant Safety Data Sheet before handling any

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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